Cas no 66897-24-3 (Benzamide, 2-methoxy-N-2-propenyl-)

Benzamide, 2-methoxy-N-2-propenyl- structure
66897-24-3 structure
Product name:Benzamide, 2-methoxy-N-2-propenyl-
CAS No:66897-24-3
MF:C11H13NO2
MW:191.22600
CID:395596
PubChem ID:4063222

Benzamide, 2-methoxy-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-methoxy-N-2-propenyl-
    • 2-methoxy-N-prop-2-enylbenzamide
    • Benzamide,2-methoxy-N-2-propenyl
    • AKOS002947723
    • OHTURBHELJKCQC-UHFFFAOYSA-N
    • 66897-24-3
    • SCHEMBL18205621
    • DTXSID00398914
    • Benzamide, 2-methoxy-N-allyl-
    • Inchi: InChI=1S/C11H13NO2/c1-3-8-12-11(13)9-6-4-5-7-10(9)14-2/h3-7H,1,8H2,2H3,(H,12,13)
    • InChI Key: OHTURBHELJKCQC-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1C(=O)NCC=C

Computed Properties

  • Exact Mass: 191.09500
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 1.6

Experimental Properties

  • PSA: 41.82000
  • LogP: 2.18580

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